4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H11ClO4/c1-20-15(19)10-4-2-9(3-5-10)12-8-11(14(17)18)6-7-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: XIFSHEDAGJWZQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H11ClO4
• DSSTOX Substance ID: DTXSID00690723
• Molecular Weight: 290.70 g/mol
• CAS RN: 1261969-75-8

Description

4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% (4-CMCB) is an organic compound with a chemical formula of C13H10ClO3. It is a white crystalline solid that can be found in a variety of industrial and laboratory settings. 4-CMCB is an important precursor in the synthesis of a variety of compounds including pharmaceuticals, dyes, and other organic compounds. As a result, it is an important chemical for researchers to understand.

Scientific Research Applications

4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% is widely used in scientific research settings. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals and dyes. It is also used in the synthesis of a variety of other organic compounds, such as polymers and resins. In addition, 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% has been used in the synthesis of a variety of metal complexes and organometallic compounds.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as a nucleophile in a variety of reactions. It is thought to react with electrophiles, such as halogens and other electronegative species, to form covalent bonds. This is believed to be the primary mechanism of action of 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% in the synthesis of a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% are not well understood. However, it is believed to be relatively non-toxic, as it is not known to be absorbed through the skin or gastrointestinal tract. In addition, it is not known to be carcinogenic or to cause any other adverse health effects.

Advantages and Limitations for Lab Experiments

The primary advantage of using 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments is its high purity and reactivity. It is also relatively inexpensive and easy to obtain. However, it should be handled with care, as it is a strong acid and can cause irritation if it comes into contact with skin or eyes. In addition, it should be stored in a well-ventilated area and away from sources of heat and flame.

Future Directions

There are a number of potential future directions for research on 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95%. These include further investigation into its mechanism of action, potential applications in the synthesis of a variety of compounds, and its biochemical and physiological effects. In addition, further research could be conducted into its potential toxicity and environmental impact. Finally, further research could be conducted into novel synthesis methods for 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% and its derivatives.

Synthesis Methods

4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized through a variety of methods. One method involves reacting 4-chlorobenzaldehyde with 4-methoxycarbonylphenylhydrazine in the presence of a base such as sodium hydroxide, followed by hydrolysis of the resulting intermediate. This yields 4-Chloro-3-(4-methoxycarbonylphenyl)benzoic acid, 95% in a yield of 95%.